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Compound of Interest

1-(Ethenesulfonyl)-4-
Compound Name:

fluorobenzene
CAS No.: 28122-14-7
Cat. No.: B1290521

Get Quote

Executive Summary & Compound Profile

4-Fluorophenyl vinyl sulfone is a potent Michael acceptor widely utilized in medicinal chemistry
as a covalent cysteine-targeting warhead. Its electrophilic vinyl group, activated by the strong
electron-withdrawing sulfone moiety, allows for selective conjugation with thiols in proteins
(e.g., cysteine proteases).

¢ |[UPAC Name: 1-Fluoro-4-(vinylsulfonyl)benzene
e CAS Number: 109032-82-6 (Generic vinyl sulfones: 5535-48-8 for Phenyl parent)
¢ Molecular Formula: C

H

FO
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e Molecular Weight: 186.20 g/mol
o Physical State: White to off-white crystalline solid.

Synthesis & Preparation Context

To ensure spectroscopic data integrity, the compound is typically prepared via one of two high-
purity pathways. Understanding the synthesis aids in identifying potential impurities (e.g.,
starting sulfide or elimination byproducts).

o Oxidation Route: Oxidation of 4-fluorophenyl vinyl sulfide using m-CPBA or Oxone.
o Impurity Watch: Residual sulfide (check for shifts ~7.3 ppm) or sulfoxide.
« Elimination Route: Dehydrohalogenation of 2-chloroethyl 4-fluorophenyl sulfone.
o Impurity Watch: 2-chloroethyl precursor (triplets at ~3.5 ppm).
Spectroscopic Characterization

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR signature is defined by the distinct AMX (or ABC) pattern of the vinyl group and the
AA'BB' coupling pattern of the para-substituted aromatic ring.

1.

H NMR Data (400 MHz, CDCI

)

The vinyl region is characteristic of a terminal sulfone, showing three non-equivalent protons.
The aromatic region shows strong

F-

H coupling.
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e Analysis: The vinyl protons appear as a "splitting tree" pattern. The internal proton (6.65
ppm) is deshielded by the sulfone. The terminal protons differ by ~0.25 ppm due to the
anisotropic cone of the sulfone group.

o Fluorine Effect: The fluorine atom induces a specific AA'BB' symmetry in the aromatic region,
distinguishing it from the simple multiplet of the non-fluorinated parent.
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C NMR Data (100 MHz, CDCI

)

Carbon signals are split into doublets due to

F coupling (
).
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3.

F NMR Data (376 MHz, CDCI

 Shift:
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-104.5 ppm (Singlet/Multiplet).

» Note: Typical range for fluoro-phenyl sulfones is -103 to -106 ppm.

B. Infrared (IR) Spectroscopy

The IR spectrum confirms the oxidation state of the sulfur and the presence of the alkene.

Wavenumber (cm

Functional Group Intensity Mode
)
. . Stretching
Vinyl C=C 1620 — 1635 Medium )
(Conjugated)
Sulfone (Asymmetric) 1300 - 1320 Strong 0=S=0 Stretch
Sulfone (Symmetric) 1140 - 1155 Strong 0=S=0 Stretch
Ar-F 1220 - 1240 Strong C-F Stretch
Aromatic C=C 1585, 1490 Medium Ring Breathing

C. Mass Spectrometry (MS)

¢ lonization Mode: EI (70 eV) or ESI (+).

e Molecular lon (

): m/z 186

e Base Peak: m/z 123 (Fluorophenyl sulfonyl cation) or m/z 95 (Fluorophenyl cation).

Fragmentation Pathway:
e (186): Parent ion.
« [M-C

H

]
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(159): Loss of vinyl radical (rare in sulfones, usually rearrangement occurs).
e [M-SO

]

(122): Extrusion of SO

(common in sulfones).
o [F-Ph]

(95): Fluorophenyl cation (diagnostic).

Visualizations
Experimental Workflow: Synthesis & Analysis

The following diagram outlines the logical flow for generating and validating the spectroscopic
data.
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Caption: Workflow for the synthesis, purification, and multi-modal spectroscopic validation of 4-
fluorophenyl vinyl sulfone.
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NMR Splitting Logic (Vinyl Region)

This diagram illustrates the coupling interactions creating the characteristic vinyl pattern.
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Caption: Coupling tree for the vinyl protons (Ha, Hb, Hc) showing the origin of the dd, d, d
splitting pattern.

References

e General Vinyl Sulfone Synthesis: Meadows, D. C., & Gervay-Hague, J. (2006). Vinyl
sulfones: Synthetic preparations and medicinal chemistry applications. Medicinal Research
Reviews, 26(6), 793-814.

¢ NMR of Fluoro-Organics: Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic
Chemists. Wiley-Interscience. (Standard reference for J_CF coupling constants).

¢ Phenyl Vinyl Sulfone Data (Base Model): ChemicalBook. (n.d.). Phenyl vinyl sulfone NMR
Spectrum. Retrieved from

+ Fragmentation of Sulfones: Klagkou, K., et al. (2003).

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1290521/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-data-of-4-fluorophenyl-vinyl-sulfone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Guide: Spectroscopic Data of 4-Fluorophenyl
Vinyl Sulfone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1290521/docs#technical-guide-spectroscopic-data-
of-4-fluorophenyl-vinyl-sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1290521/docs#technical-guide-spectroscopic-data-of-4-fluorophenyl-vinyl-sulfone
https://www.benchchem.com/product/b1290521/docs#technical-guide-spectroscopic-data-of-4-fluorophenyl-vinyl-sulfone
https://www.benchchem.com/product/b1290521/docs#technical-guide-spectroscopic-data-of-4-fluorophenyl-vinyl-sulfone
https://www.benchchem.com/product/b1290521/docs#technical-guide-spectroscopic-data-of-4-fluorophenyl-vinyl-sulfone
https://www.benchchem.com/product/b1290521?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

